
6-Bromo-5-methoxypyridine-2-carboxylic acid
CAS number and structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
6-Bromo-5-methoxypyridine-2-

carboxylic acid

Cat. No.: B185292 Get Quote

Technical Guide: 6-Bromo-5-methoxypyridine-2-
carboxylic acid
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 6-Bromo-5-methoxypyridine-2-
carboxylic acid, a halogenated pyridine derivative of interest in synthetic and medicinal

chemistry. This document consolidates available data on its chemical identity, structural

formula, and a key synthetic protocol. While this compound holds potential as a building block

in drug discovery, detailed experimental data on its physicochemical properties and specific

biological applications are not extensively reported in publicly accessible literature. This guide

aims to serve as a foundational resource for researchers utilizing this molecule in their work.

Chemical Identity and Structure
6-Bromo-5-methoxypyridine-2-carboxylic acid, also known as 6-Bromo-5-methoxypicolinic

acid, is a substituted pyridine carboxylic acid. Its structure features a pyridine ring

functionalized with a bromine atom, a methoxy group, and a carboxylic acid group at positions

6, 5, and 2, respectively.

Chemical Structure:
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Caption: Chemical structure of 6-Bromo-5-methoxypyridine-2-carboxylic acid.

Physicochemical and Identification Data
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Quantitative data for 6-Bromo-5-methoxypyridine-2-carboxylic acid is primarily based on

predicted values. Experimental data is not widely available in the cited sources.

Parameter Value Source

CAS Number 54232-43-8 [1]

Molecular Formula C₇H₆BrNO₃ [1]

Molecular Weight 232.03 g/mol [1]

IUPAC Name
6-bromo-5-methoxypyridine-2-

carboxylic acid

Synonyms

6-Bromo-5-methoxypicolinic

acid, 2-Bromo-3-

methoxypyridine-6-carboxylic

acid

[1]

Appearance
White to off-white solid

(Predicted)
[1]

Boiling Point 362.8±42.0 °C (Predicted) [1]

Density 1.713±0.06 g/cm³ (Predicted) [1]

pKa 3.52±0.10 (Predicted) [1]

InChIKey
WOXIJGVDMQJTAC-

UHFFFAOYSA-N
[1]

SMILES
COC1=C(C=C(N=C1Br)C(=O)

O)
[1]

Experimental Protocols: Synthesis
A common synthetic route to 6-Bromo-5-methoxypyridine-2-carboxylic acid involves the

oxidation of a methylpyridine precursor.[1]

Synthesis of 6-Bromo-5-methoxypyridine-2-carboxylic acid from 2-Bromo-3-methoxy-6-

methylpyridine[1]
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Materials:

2-Bromo-3-methoxy-6-methylpyridine (760 mg, 3.76 mmol)

Potassium permanganate (KMnO₄) (1.49 g, 9.40 mmol)

Water (15 ml)

10% Hydrochloric acid (HCl)

Ethyl acetate (EA) (50 ml)

Magnesium sulfate (MgSO₄)

Celite

Procedure:

Dissolve 2-Bromo-3-methoxy-6-methylpyridine in water.

Add potassium permanganate to the solution.

Heat the mixture at 80 °C for 3 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, adjust the pH to 4 with 10% hydrochloric acid.

Filter the mixture through Celite.

Extract the filtrate with ethyl acetate.

Dry the organic layer with magnesium sulfate and filter.

Concentrate the solution to yield 6-Bromo-5-methoxypyridine-2-carboxylic acid as a

white solid (665 mg, 75% yield) which can be used without further purification.[1]
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Caption: Synthetic workflow for 6-Bromo-5-methoxypyridine-2-carboxylic acid.

Applications in Research and Drug Development
While specific biological activities for 6-Bromo-5-methoxypyridine-2-carboxylic acid are not

well-documented in the searched literature, pyridine carboxylic acid derivatives, in general, are

significant scaffolds in medicinal chemistry. They are recognized as key components in the

development of various therapeutic agents. The presence of bromo, methoxy, and carboxylic

acid functional groups on this particular molecule makes it a versatile intermediate for further

chemical modifications, potentially leading to the synthesis of novel compounds with desired

pharmacological properties.

Conclusion
6-Bromo-5-methoxypyridine-2-carboxylic acid is a readily synthesizable chemical

intermediate. The information provided in this guide, including its chemical identifiers and a

detailed synthesis protocol, offers a valuable starting point for researchers. However, the lack

of comprehensive, publicly available experimental data on its physicochemical properties and

biological activity highlights an area for future investigation. Further research into this

compound could unveil its potential as a precursor for new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [6-Bromo-5-methoxypyridine-2-carboxylic acid CAS
number and structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b185292#6-bromo-5-methoxypyridine-2-carboxylic-
acid-cas-number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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